Cas no 55654-24-5 (Methanone, (2-amino-3-thienyl)(2-methylphenyl)-)

• Product Name: Methanone, (2-amino-3-thienyl)(2-methylphenyl)-
• CAS No: 55654-24-5
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 351292
• PubChem ID: 12202374
• Update Time: 2025-04-19

Methanone, (2-amino-3-thienyl)(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-amino-3-thienyl)(2-methylphenyl)-
• (2-aminothiophen-3-yl)-(2-methylphenyl)methanone
• DTXSID30480270
• 55654-24-5

• Inchi： 1S/C12H11NOS/c1-8-4-2-3-5-9(8)11(14)10-6-7-15-12(10)13/h2-7H,13H2,1H3
• InChI Key： RJIFCNHVNIBKEV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1N)C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 217.05623
• Monoisotopic Mass: 217.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 43.09